Cas no 1092507-07-7 (2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol)

• Product Name: 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol
• CAS No: 1092507-07-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 833431
• Update Time: 2026-04-29

2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol Chemical and Physical Properties

Names and Identifiers

• BS-194
• 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol

• Inchi： InChI=1S/C11H12O2/c12-9-3-1-7-2-4-10-8(11(7)9)5-6-13-10/h2,4,9,12H,1,3,5-6H2
• InChI Key： ZLRZRPVAJJZTEI-UHFFFAOYSA-N
• SMILES： C1CC(C2=C1C=CC3=C2CCO3)O

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 29.46000
• LogP: 1.60110

Additional information on 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol

Exploring the Versatile Applications of 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol (CAS No. 1092507-07-7) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol (CAS No. 1092507-07-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic molecule, characterized by its fused cyclopenta[e]benzofuran core and hydroxyl functional group, presents intriguing possibilities for researchers across multiple disciplines.

The molecular architecture of 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol combines elements of both aromatic and aliphatic systems, making it particularly valuable in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for developing novel bioactive compounds, especially in the context of neurological research where benzofuran derivatives are gaining attention. The compound's hydroxyl group at position 8 offers an excellent handle for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

From a synthetic chemistry perspective, 1092507-07-7 represents an interesting challenge due to its complex ring system. Modern synthetic approaches often employ catalytic asymmetric methods to construct the cyclopenta[e]benzofuran framework efficiently. The development of sustainable synthetic routes for this compound aligns with current trends in green chemistry, addressing growing concerns about environmental impact in pharmaceutical production.

The pharmaceutical potential of 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol extends to several therapeutic areas. Researchers are particularly interested in its structural similarity to known neuroactive compounds, with preliminary studies suggesting possible applications in mood regulation. However, it's crucial to note that these potential uses require extensive clinical validation before any therapeutic claims can be made.

In material science, derivatives of 1092507-07-7 have shown promise as building blocks for organic electronic materials. The conjugated system of the benzofuran moiety, when combined with appropriate substitutions, can contribute to the development of novel organic semiconductors. This application has gained significant attention in the search for more efficient and sustainable alternatives to conventional electronic materials.

The analytical characterization of 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol presents specific challenges that have become a focus of recent methodological developments. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are typically employed to confirm the structure and purity of this compound. These analytical challenges reflect broader trends in chemical characterization where complex heterocyclic systems require increasingly sophisticated tools.

From a commercial perspective, the availability of 1092507-07-7 remains limited to specialized chemical suppliers, reflecting both the compound's complexity and its emerging status in research. Current market analysis suggests growing demand for this and related benzofuran derivatives, particularly from academic and pharmaceutical research institutions engaged in novel drug discovery programs.

Safety considerations for handling 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this material. These precautions align with the increasing emphasis on laboratory safety in chemical research and education.

The future research directions for 1092507-07-7 appear promising, with several groups investigating its potential as a precursor for more complex molecular architectures. The compound's versatility makes it particularly valuable in the context of fragment-based drug discovery, a rapidly growing area in pharmaceutical development. Additionally, its structural features continue to inspire new synthetic methodologies in organic chemistry.

In conclusion, 2,6,7,8-tetrahydro-1H-cyclopenta[e]benzofuran-8-ol (CAS No. 1092507-07-7) represents an intriguing example of how complex heterocyclic compounds can bridge multiple areas of chemical research. From potential pharmaceutical applications to materials science, this molecule continues to reveal new possibilities as research progresses. Its study exemplifies the ongoing importance of structural diversity in advancing both fundamental chemistry and applied sciences.